Cas no 2229687-68-5 (4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one)

• Product Name: 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one
• CAS No: 2229687-68-5
• MF: C₉H₇BrClNO
• MW: 260.514980554581
• CID: 5982719
• PubChem ID: 165795845
• Update Time: 2025-10-25

4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one
• 2229687-68-5
• EN300-1908906

• Inchi： 1S/C9H7BrClNO/c1-6(13)2-3-7-4-9(11)12-5-8(7)10/h2-5H,1H3/b3-2+
• InChI Key： RLRFETMNUKTCBE-NSCUHMNNSA-N
• SMILES： BrC1C=NC(=CC=1/C=C/C(C)=O)Cl

Computed Properties

• Exact Mass: 258.93995g/mol
• Monoisotopic Mass: 258.93995g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 30Ų

Additional information on 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one

Comprehensive Guide to 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one (CAS No. 2229687-68-5): Properties, Applications, and Market Insights

4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one (CAS 2229687-68-5) is a specialized heterocyclic compound with significant potential in pharmaceutical and agrochemical research. This pyridine derivative features a unique molecular structure combining bromo and chloro substituents, making it particularly valuable for drug discovery and material science applications. As researchers increasingly focus on targeted molecular design, compounds like this are gaining attention for their versatility in creating novel bioactive molecules.

The compound's chemical structure consists of a pyridine ring substituted with both bromine at the 5-position and chlorine at the 2-position, coupled with a butenone side chain. This combination offers multiple reactive sites for further chemical modifications, a feature highly sought after in modern medicinal chemistry. Recent trends in AI-assisted drug design have shown particular interest in such multifunctional building blocks, as they can serve as cores for developing kinase inhibitors or other therapeutic agents.

In pharmaceutical applications, 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one serves as a crucial intermediate for synthesizing more complex molecules. Its electron-deficient pyridine core makes it suitable for developing compounds with potential anti-inflammatory or antiviral properties. The presence of both halogen atoms allows for selective cross-coupling reactions, a feature that aligns with current industry demands for atom-efficient synthesis and green chemistry principles.

The agrochemical sector has shown growing interest in pyridine-based compounds like 2229687-68-5 for developing new-generation crop protection agents. The compound's structural features may contribute to the creation of novel pesticides or herbicides with improved selectivity and environmental profiles. This aligns with the global push toward sustainable agriculture solutions that maintain efficacy while reducing ecological impact.

From a market perspective, the demand for specialized chemical intermediates such as 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one continues to rise, driven by expanding pharmaceutical R&D budgets and the need for innovative agrochemical solutions. The compound's CAS registry number 2229687-68-5 serves as a unique identifier in global chemical databases, facilitating its tracking in supply chains and regulatory documentation.

Quality control for 2229687-68-5 typically involves advanced analytical techniques including HPLC, NMR spectroscopy, and mass spectrometry to ensure purity and consistency. These quality standards are particularly important given the compound's application in sensitive drug development processes where impurity profiles can significantly impact downstream research outcomes.

Recent scientific literature highlights the compound's utility in palladium-catalyzed coupling reactions, a cornerstone of modern organic synthesis. The bromo substituent at the 5-position offers excellent reactivity in such transformations, while the chloro group provides additional modification potential. This dual functionality makes 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one particularly valuable for constructing complex molecular architectures.

Storage and handling of CAS 2229687-68-5 require standard laboratory precautions for organic compounds, including protection from moisture and extreme temperatures. While not classified as highly hazardous, proper chemical safety protocols should always be followed when working with this material, in line with general laboratory best practices and regulatory guidelines.

The future outlook for 4-(5-bromo-2-chloropyridin-4-yl)but-3-en-2-one appears promising, with potential applications emerging in materials science for organic electronics and coordination chemistry. Its conjugated system and electron-withdrawing groups make it an interesting candidate for developing new functional materials with tailored electronic properties.

For researchers sourcing 2229687-68-5, it's essential to work with reputable suppliers who can provide comprehensive analytical data and certificates of analysis. The compound's specialized nature means that batch-to-batch consistency and proper chemical characterization are critical factors for successful application in sensitive research projects, particularly in lead optimization stages of drug discovery.